Cas no 4380-85-2 (Benzamide, 2,3,5-trimethyl- (8CI))
4380-85-2 structure
Product Name:Benzamide, 2,3,5-trimethyl- (8CI)
CAS No:4380-85-2
MF:C10H13NO
MW:163.216322660446
CID:1022447
PubChem ID:45084035
Update Time:2025-04-20
Benzamide, 2,3,5-trimethyl- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 2,3,5-trimethyl- (8CI)
- 2,3,5-trimethylbenzamide
- DTXSID20665534
- 4380-85-2
- BENZAMIDE, 2,3,5-TRIMETHYL-
- SCHEMBL1004219
- DB-284892
-
- Inchi: 1S/C10H13NO/c1-6-4-7(2)8(3)9(5-6)10(11)12/h4-5H,1-3H3,(H2,11,12)
- InChI Key: VASLPZRIDSXGTI-UHFFFAOYSA-N
- SMILES: O=C(C1=CC(C)=CC(C)=C1C)N
Computed Properties
- Exact Mass: 163.1
- Monoisotopic Mass: 163.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.1A^2
- XLogP3: 1.9
Benzamide, 2,3,5-trimethyl- (8CI) Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4380-85-2 (Benzamide, 2,3,5-trimethyl- (8CI)) Related Products
- 527-85-5(2-methylbenzamide)
- 4380-68-1(2,4,6-TRIMETHYL-BENZAMIDE)
- 88-96-0(benzene-1,2-dicarboxamide)
- 63056-17-7(2-(Aminomethyl)benzamide)
- 87963-75-5(2-formylbenzamide)
- 5580-33-6(3,4-Dimethylbenzamide)
- 5580-34-7(2,3-Dimethylbenzamide)
- 55321-98-7(2,6-dimethylbenzamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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